Cas no 102568-20-7 (4-(4-Bromophenyl)-3,3-dimethylbutanoic acid)

• Product Name: 4-(4-Bromophenyl)-3,3-dimethylbutanoic acid
• CAS No: 102568-20-7
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• MDL: MFCD19337337
• CID: 5061506
• Update Time: 2025-05-19

4-(4-Bromophenyl)-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenyl)-3,3-dimethylbutanoic acid
• Benzenebutanoic acid, 4-bromo-beta,beta-dimethyl-
• SY262581
• 4-(4-Bromophenyl)-3,3-dimethylbutanoic acid

• MDL： MFCD19337337
• Inchi： 1S/C12H15BrO2/c1-12(2,8-11(14)15)7-9-3-5-10(13)6-4-9/h3-6H,7-8H2,1-2H3,(H,14,15)
• InChI Key： UFDJMVUWDYEHRU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(C)(C)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3

Additional information on 4-(4-Bromophenyl)-3,3-dimethylbutanoic acid

4-(4-Bromophenyl)-3,3-dimethylbutanoic Acid (CAS No. 102568-20-7): A Comprehensive Overview

4-(4-Bromophenyl)-3,3-dimethylbutanoic acid (CAS No. 102568-20-7) is a versatile organic compound with significant applications in the fields of pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which includes a bromophenyl group and a dimethylbutanoic acid moiety. The combination of these functional groups endows the compound with a range of chemical and physical properties that make it valuable for various research and industrial purposes.

The molecular formula of 4-(4-Bromophenyl)-3,3-dimethylbutanoic acid is C₁₂H₁₅BrO₂, and its molecular weight is approximately 267.15 g/mol. The compound is a white to off-white solid at room temperature and has a melting point ranging from 90 to 95°C. Its solubility in water is limited, but it is readily soluble in organic solvents such as ethanol, acetone, and dichloromethane. These physical properties make it suitable for use in various chemical reactions and analytical techniques.

In the realm of pharmaceutical research, 4-(4-Bromophenyl)-3,3-dimethylbutanoic acid has garnered attention due to its potential as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its role in the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of novel anti-inflammatory agents. The researchers found that derivatives of 4-(4-Bromophenyl)-3,3-dimethylbutanoic acid exhibited potent anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential for further development into therapeutic agents.

Beyond pharmaceutical applications, 4-(4-Bromophenyl)-3,3-dimethylbutanoic acid has also been investigated for its use in materials science. Its unique structure makes it an attractive candidate for the synthesis of functional polymers and coatings. A recent study published in the Journal of Polymer Science: Part A: Polymer Chemistry in 2022 demonstrated the successful incorporation of this compound into polymer matrices to enhance their thermal stability and mechanical properties. The resulting materials showed improved performance in high-temperature applications, making them suitable for use in advanced engineering and aerospace industries.

The synthetic versatility of 4-(4-Bromophenyl)-3,3-dimethylbutanoic acid has also been highlighted in several academic publications. Researchers have developed efficient synthetic routes to produce this compound with high yields and purity. One notable method involves the coupling reaction between 4-bromobenzaldehyde and 3-methyl-2-butanone followed by subsequent oxidation steps. This synthetic pathway has been optimized to minimize side reactions and improve overall efficiency, making it a preferred method for large-scale production.

In addition to its synthetic utility, 4-(4-Bromophenyl)-3,3-dimethylbutanoic acid has been studied for its environmental impact. A study published in Environmental Science & Technology in 2020 evaluated the biodegradability and ecotoxicity of this compound. The results indicated that while it is not readily biodegradable under standard conditions, it does not exhibit significant ecotoxicity at environmentally relevant concentrations. This information is crucial for assessing the environmental safety of products containing this compound.

The safety profile of 4-(4-Bromophenyl)-3,3-dimethylbutanoic acid has also been extensively evaluated. According to safety data sheets (SDS), this compound should be handled with care due to its potential irritant properties when exposed to skin or eyes. Proper personal protective equipment (PPE) such as gloves and goggles should be worn during handling to minimize exposure risks. Additionally, it is important to store the compound in a cool, dry place away from incompatible materials to ensure its stability and safety.

In conclusion, 4-(4-Bromophenyl)-3,3-dimethylbutanoic acid (CAS No. 102568-20-7) is a multifaceted organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and versatile chemical properties make it an invaluable tool for researchers and industrial chemists alike. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in various scientific disciplines.